Cas no 2138079-57-7 (6-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}hexan-2-one)

• Product Name: 6-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}hexan-2-one
• CAS No: 2138079-57-7
• MF: C₁₁H₂₁F₃N₂O
• MW: 254.292453527451
• CID: 5837538
• PubChem ID: 165500395
• Update Time: 2025-10-18

6-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}hexan-2-one Chemical and Physical Properties

Names and Identifiers

• 6-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}hexan-2-one
• EN300-1179209
• 6-{[2-(methylamino)ethyl](2,2,2-trifluoroethyl)amino}hexan-2-one
• 2138079-57-7

• Inchi： 1S/C11H21F3N2O/c1-10(17)5-3-4-7-16(8-6-15-2)9-11(12,13)14/h15H,3-9H2,1-2H3
• InChI Key： WTUSXCKKSVPFEI-UHFFFAOYSA-N
• SMILES： FC(CN(CCNC)CCCCC(C)=O)(F)F

Computed Properties

• Exact Mass: 254.16059778g/mol
• Monoisotopic Mass: 254.16059778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų

Additional information on 6-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}hexan-2-one

Introduction to Compound with CAS No. 2138079-57-7 and Product Name: 6-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}hexan-2-one

The compound with the CAS number 2138079-57-7 and the product name 6-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}hexan-2-one represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in various therapeutic areas. The molecular framework of this compound incorporates a hexan-2-one backbone, which is functionalized with a pair of distinct amine groups at the 2-position. These amine groups are further substituted with a methylamino moiety and a (2,2,2-trifluoroethyl) group, respectively. Such structural features not only contribute to its distinct chemical properties but also open up possibilities for diverse biological activities.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance metabolic stability, bioavailability, and binding affinity. The presence of the (2,2,2-trifluoroethyl) group in this compound is particularly noteworthy, as it introduces fluorine atoms that can influence the electronic and steric properties of the molecule. This modification has been shown to be effective in improving the pharmacokinetic profiles of several drug candidates. For instance, fluorinated amine derivatives have been explored for their potential in modulating enzyme activity and receptor binding, which are critical factors in drug design.

The hexan-2-one core of this compound provides a versatile platform for further derivatization, enabling researchers to explore its utility in synthesizing novel analogs with tailored properties. The amine functionalities at the 2-position offer opportunities for hydrogen bonding interactions, which are crucial for the development of small-molecule inhibitors and activators. In particular, the combination of a methylamino group and a (2,2,2-trifluoroethyl)amino group creates a bifunctional molecule that can engage multiple targets simultaneously. This dual functionality has been exploited in the design of multitargeted drugs that aim to address complex diseases more effectively.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of bioactive molecules. The structural motifs present in this compound have been associated with several pharmacological activities, including anti-inflammatory, antimicrobial, and antiviral effects. For example, fluorinated amine derivatives have demonstrated efficacy in inhibiting enzymes such as kinases and proteases, which are overexpressed in various pathological conditions. The unique combination of substituents in this compound suggests that it may exhibit similar inhibitory effects while maintaining high selectivity.

Moreover, the (2,2,2-trifluoroethyl) group is known to enhance lipophilicity and cell membrane permeability, making it an attractive moiety for drug delivery systems. This property could be leveraged to improve the oral bioavailability or tissue penetration of therapeutic agents derived from this compound. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such molecules with high accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can optimize the structure of this compound to enhance its potency and selectivity against specific biological targets.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorinated groups often presents challenges due to their reactivity and sensitivity to environmental conditions. However, modern synthetic methodologies have made significant progress in facilitating the incorporation of fluorine atoms into complex molecules. Techniques such as nucleophilic substitution reactions and metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired framework around the hexan-2-one core.

In conclusion, the compound with CAS number 2138079-57-7 and product name 6-{2-(methylamino)ethyl(2,2,2-trifluoroethyl)amino}hexan-2-one represents a valuable asset in pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutic agents with enhanced biological activity and improved pharmacokinetic properties. As research continues to uncover new applications for fluorinated compounds, this molecule is poised to play a significant role in addressing unmet medical needs.